Cas no 1803754-53-1 (Methyl 3-cyano-6-formyl-2-methylbenzoate)
1803754-53-1 structure
Product Name:Methyl 3-cyano-6-formyl-2-methylbenzoate
CAS No:1803754-53-1
MF:C11H9NO3
MW:203.194062948227
CID:4795571
Update Time:2023-08-17
Methyl 3-cyano-6-formyl-2-methylbenzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-cyano-6-formyl-2-methylbenzoate
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- Inchi: 1S/C11H9NO3/c1-7-8(5-12)3-4-9(6-13)10(7)11(14)15-2/h3-4,6H,1-2H3
- InChI Key: QSJSPQADBDCLOA-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(C=O)=CC=C(C#N)C=1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 304
- XLogP3: 1.3
- Topological Polar Surface Area: 67.2
Methyl 3-cyano-6-formyl-2-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015011907-1g |
Methyl 3-cyano-6-formyl-2-methylbenzoate |
1803754-53-1 | 97% | 1g |
1,564.50 USD | 2021-05-31 |
Methyl 3-cyano-6-formyl-2-methylbenzoate Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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